2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride
Catalog No.
S6458006
CAS No.
2413899-26-8
M.F
C8H13ClN2O
M. Wt
188.7
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2413899-26-8
Product Name
2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride
Molecular Formula
C8H13ClN2O
Molecular Weight
188.7
2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride is an organic compound that has potential implications in various fields of research and industry. This paper will provide an overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.
2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride, also known as MPEDA, is a chemical compound with the molecular formula C8H11ClN2O. It is a white to light brown powder that is soluble in water and ethanol. MPEDA is a pyridine derivative and has potential applications in the pharmaceutical industry.
The melting point of MPEDA is 137-139°C. It has a molecular weight of 184.64 g/mol. MPEDA is a hygroscopic compound, meaning it can absorb moisture from the atmosphere. It has a pKa value of 9.08, indicating that it is a weak base.
MPEDA can be synthesized via a three-step process, involving the reaction of 2-bromopyridine, 3-methoxypropylamine, and sodium hydride. The compound can be characterized using various spectroscopic techniques, including NMR and IR spectroscopy.
for MPEDA include HPLC, GC-MS, and LC-MS. These methods can be used for quantitative analysis of MPEDA in various matrices.
MPEDA has been found to have antibacterial and antifungal properties. It has also been studied for its potential use in cancer therapy.
MPEDA has been shown to be relatively safe in scientific experiments. However, like all chemical compounds, it should be handled with care and proper safety precautions should be taken.
MPEDA has potential applications in the fields of pharmaceuticals, cancer therapy, and antimicrobial agents.
The current research on MPEDA is focused on its use as a potential drug candidate for various diseases, including cancer.
MPEDA has potential implications in the fields of pharmaceuticals, cancer therapy, and antimicrobial agents. It may also have applications in the food industry as a preservative.
There are currently no major limitations in the research on MPEDA. Future directions for research include further studies on its biological activity and potential use as a therapeutic agent. There is also potential for its use in other industries, such as the food industry, which should be explored. In conclusion, MPEDA has the potential to become an important compound with numerous applications in various fields of research and industry.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Modify: 2023-08-25
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